Cas no 16942-88-4 (Pentanedioic acid, 2-(4-oxo-2-thioxo-3-thiazolidinyl)-)
16942-88-4 structure
Product Name:Pentanedioic acid, 2-(4-oxo-2-thioxo-3-thiazolidinyl)-
CAS No:16942-88-4
MF:C8H9NO5S2
MW:263.290759801865
CID:96298
PubChem ID:2787044
Update Time:2025-04-18
Pentanedioic acid, 2-(4-oxo-2-thioxo-3-thiazolidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Pentanedioic acid, 2-(4-oxo-2-thioxo-3-thiazolidinyl)-
- 2-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)pentanedioic acid
- AKOS016039326
- 16942-88-4
- NSC822327
- Oprea1_785144
- 2-(4-Oxo-2-thioxothiazolidin-3-yl)pentanedioic acid
- Z56823731
- C8H9NO5S2
- NSC-822327
- SBB015137
- SR-01000496128
- CBDivE_001690
- 2-(4-oxo-2-thioxo-1,3-thiazolidin-3-yl)pentanedioic acid
- DTXSID90383056
- SCHEMBL6888295
- SR-01000496128-1
- 2-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)pentanedioicacid
- AKOS000271001
- Oprea1_616460
-
- Inchi: 1S/C8H9NO5S2/c10-5-3-16-8(15)9(5)4(7(13)14)1-2-6(11)12/h4H,1-3H2,(H,11,12)(H,13,14)
- InChI Key: ONCPOKGRSJBOQM-UHFFFAOYSA-N
- SMILES: S1C(N(C(C1)=O)C(C(=O)O)CCC(=O)O)=S
Computed Properties
- Exact Mass: 262.99227
- Monoisotopic Mass: 262.99221473g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 356
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 152Ų
Experimental Properties
- PSA: 94.91
Pentanedioic acid, 2-(4-oxo-2-thioxo-3-thiazolidinyl)- Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Sethuraman Sathyamoorthi,M. Kanagaraj,Murugavel Kathiresan J. Mater. Chem. A, 2016,4, 4562-4569
-
Pavel Karásek,Jakub Grym,Michal Roth,Josef Planeta,František Foret Lab Chip, 2015,15, 311-318
-
Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
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